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Compound of Interest

Compound Name: Hexaammineruthenium(ll) chloride

Cat. No.: B8206005

CAS Number: 15305-72-3
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexaammineruthenium(ll)
chloride, a coordination compound with significant applications in electrochemistry and
biological research. This document details its chemical and physical properties, provides a
detailed synthesis protocol, and explores its primary applications as a redox probe in cyclic
voltammetry and electrochemical impedance spectroscopy, particularly in the context of
biosensing.

Core Properties and Data

Hexaammineruthenium(ll) chloride, with the chemical formula [Ru(NHs)e]Clz, is a yellow,
crystalline solid. It is an air-sensitive compound that is slightly soluble in water. Below is a
summary of its key properties.

Table 1: Physicochemical Properties of Hexaammineruthenium(ll) Chloride
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Property Value Reference
CAS Number 15305-72-3

Molecular Formula [Ru(NHs3)s]Cl2

Molecular Weight 274.16 g/mol

Appearance Pale yellow powder

Solubility in Water Slightly soluble

Storage Temperature 2-8°C

Sensitivity Air sensitive

Table 2: Safety and Hazard Information

Hazard Category Description

Acute Toxicity (Oral, Dermal, Inhalation) Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Synthesis of Hexaammineruthenium(ll) Chloride

The synthesis of hexaammineruthenium(ll) chloride can be achieved through the reduction
of a ruthenium(lll) precursor in the presence of ammonia. The following protocol is adapted
from established industrial methods for laboratory-scale synthesis.

Experimental Protocol: Synthesis of [Ru(NH3)s]Cl2

Materials:
e Ruthenium(lll) chloride (RuCls-xH20)

o Concentrated aqueous ammonia (NH2OH)
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e Zinc powder (Zn)

e Deionized water

e Ethanol

Procedure:

e In a round-bottom flask, dissolve Ruthenium(lll) chloride in concentrated aqueous ammonia.
 To this solution, add an excess of zinc powder.

o Heat the mixture under reflux. The zinc powder will reduce the Ru(lll) to Ru(ll).

 After the reaction is complete (indicated by a color change), filter the hot solution to remove
the excess zinc powder and any other solid impurities.

o Rapidly cool the filtrate in an ice bath to crystallize the hexaammineruthenium(ll) chloride.
e Collect the yellow crystals by vacuum filtration.

e Wash the crystals with cold deionized water, followed by ethanol, to remove any remaining
impurities.

e Dry the product under vacuum.

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of hexaammineruthenium(ll) chloride.

Applications in Electrochemistry

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8206005?utm_src=pdf-body
https://www.benchchem.com/product/b8206005?utm_src=pdf-body-img
https://www.benchchem.com/product/b8206005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8206005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hexaammineruthenium(ll) chloride and its oxidized form, hexaammineruthenium(lll) chloride,
constitute a reversible redox couple ([Ru(NHs)e]2*/3*) that is widely used as a redox probe in
electrochemical studies.

Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful technique for studying the electrochemical behavior of a
species in solution. The [Ru(NHs)s]2*/3* couple exhibits a well-defined, reversible one-electron
redox process, making it an ideal standard for CV experiments.

Experimental Protocol: Cyclic Voltammetry of [Ru(NH3)s]Cl2

Materials:

o Hexaammineruthenium(ll) chloride or Hexaammineruthenium(lll) chloride
o Potassium chloride (KCI) as a supporting electrolyte

e Deionized water

o Working electrode (e.g., glassy carbon, gold, or platinum)

o Reference electrode (e.g., Ag/AgCl)

o Counter electrode (e.g., platinum wire)

Procedure:

e Prepare a stock solution of the ruthenium complex (e.g., 10 mM) in a 0.1 M KCI aqueous
solution.

» Further dilute the stock solution to the desired concentration for analysis (e.g., 1 mM).

o Set up a three-electrode electrochemical cell with the working, reference, and counter
electrodes immersed in the ruthenium complex solution.

o Perform cyclic voltammetry by scanning the potential within a suitable window that brackets
the redox potential of the [Ru(NHs)e]2*/3* couple (e.g., from +0.1 V to -0.5 V vs. Ag/AgCl).
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e Vary the scan rate to investigate the diffusion-controlled nature of the redox process.

Table 3: Representative Electrochemical Data for the [Ru(NHs)s]?*/3* Couple

Parameter Typical Value Conditions Reference

vs. Ag/AgClin 0.1 M

Formal Potential (E°") -0.16 V
KCI

Diffusion Coefficient

(D)

6.7 x 107 cm?/s

Diagram 2: Cyclic Voltammetry Workflow
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Caption: General workflow for a cyclic voltammetry experiment.

Electrochemical Impedance Spectroscopy in Biosensing

Electrochemical Impedance Spectroscopy (EIS) is a sensitive technique used to probe the
interfacial properties of electrodes. In the context of biosensing, particularly for DNA
hybridization, the [Ru(NHs)e]2*/3* redox couple is used to monitor changes in the charge
transfer resistance (Rct) at the electrode surface.

The principle relies on the electrostatic interactions between the positively charged ruthenium
complex and the negatively charged phosphate backbone of DNA. When a single-stranded
DNA (ssDNA) probe immobilized on the electrode surface hybridizes with its complementary
target DNA, the increased negative charge density on the surface attracts more [Ru(NHs)s]3,
leading to a decrease in the charge transfer resistance.

Experimental Protocol: EIS for DNA Hybridization Detection

Materials:
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e Hexaammineruthenium(lll) chloride

» Buffer solution (e.g., Tris-HCI)

o ssDNA probe and target DNA

e Gold electrode

e Thiol-modified ssDNA probe for immobilization

Procedure:

Functionalize a gold electrode with the thiol-modified ssDNA probe.
 Incubate the electrode with the target DNA solution to allow for hybridization.

e Perform EIS measurements in a buffer solution containing a low concentration of
[Ru(NHs)s]** (e.g., 50 uM).

» Apply a DC potential close to the formal potential of the redox couple and a small AC
perturbation over a range of frequencies.

o Measure the impedance and fit the data to an equivalent circuit to determine the charge
transfer resistance (Rct).

Diagram 3: DNA Hybridization Detection using EIS
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Caption: Principle of DNA hybridization detection using [Ru(NHs)s]3* and EIS.

Conclusion

Hexaammineruthenium(ll) chloride is a versatile and valuable coordination compound for
researchers in chemistry, materials science, and drug development. Its well-characterized
electrochemical properties make it an excellent choice as a redox probe for a variety of
applications, from fundamental electrochemical studies to the development of sophisticated
biosensors. This guide provides the essential information for its synthesis, handling, and
application in key experimental techniques.
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e To cite this document: BenchChem. [Hexaammineruthenium(ll) Chloride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8206005#cas-number-15305-72-3-
hexaammineruthenium-ii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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